Cas no 1292255-26-5 (N-(3-ethynylphenyl)oxane-4-carboxamide)

• Product Name: N-(3-ethynylphenyl)oxane-4-carboxamide
• CAS No: 1292255-26-5
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5741262
• PubChem ID: 51337799
• Update Time: 2025-05-20

N-(3-ethynylphenyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1292255-26-5
• AKOS008094549
• A1-16272
• EN300-744051
• N-(3-ethynylphenyl)oxane-4-carboxamide
• Z240724146
• 2H-Pyran-4-carboxamide, N-(3-ethynylphenyl)tetrahydro-

• Inchi： 1S/C14H15NO2/c1-2-11-4-3-5-13(10-11)15-14(16)12-6-8-17-9-7-12/h1,3-5,10,12H,6-9H2,(H,15,16)
• InChI Key： LSXBPVVROIOOJR-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2C=CC=C(C#C)C=2)=O)CC1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 440.8±40.0 °C(Predicted)
• pka: 14.00±0.70(Predicted)

Additional information on N-(3-ethynylphenyl)oxane-4-carboxamide

Introduction to N-(3-ethynylphenyl)oxane-4-carboxamide (CAS No. 1292255-26-5)

N-(3-ethynylphenyl)oxane-4-carboxamide (CAS No. 1292255-26-5) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, represents a promising candidate for various applications in drug discovery and molecular biology.

The molecular structure of N-(3-ethynylphenyl)oxane-4-carboxamide incorporates a phenyl ring substituted with an ethynyl group, which is connected to an oxane ring via an amide linkage. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile building block for the synthesis of more complex pharmacophores. The presence of the ethynyl group, in particular, suggests potential reactivity that can be exploited in cross-coupling reactions, which are fundamental in modern synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(3-ethynylphenyl)oxane-4-carboxamide has emerged as a compound of interest due to its structural features that may contribute to favorable pharmacokinetic properties. Specifically, the oxane ring can enhance metabolic stability, while the amide bond provides a site for further functionalization.

One of the most compelling aspects of N-(3-ethynylphenyl)oxane-4-carboxamide is its potential application in the development of small-molecule inhibitors targeting specific biological pathways. The ethynyl group can serve as a handle for conjugation with other molecules, allowing for the creation of prodrugs or dual-action compounds. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design molecules with tailored biological activities.

The compound's relevance is further underscored by its potential role in addressing unmet medical needs. Current research indicates that derivatives of this molecule may exhibit inhibitory effects on enzymes or receptors involved in inflammatory and neurodegenerative diseases. For instance, studies have suggested that modifications to the phenyl ring could modulate interactions with certain protein targets, leading to therapeutic benefits.

The synthesis of N-(3-ethynylphenyl)oxane-4-carboxamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key steps include the preparation of the oxane ring via epoxide ring-opening reactions and subsequent functionalization of the phenyl ring with an ethynyl group through palladium-catalyzed cross-coupling reactions. These synthetic strategies are well-established in the literature and provide a robust framework for further derivatization.

In terms of physicochemical properties, N-(3-ethynylphenyl)oxane-4-carboxamide exhibits characteristics that are favorable for drug development. The compound typically appears as a crystalline solid with moderate solubility in organic solvents. This solubility profile is advantageous for formulation purposes and ensures compatibility with various analytical techniques used in drug characterization.

The pharmacological evaluation of N-(3-ethynylphenyl)oxane-4-carboxamide has been ongoing, with initial studies focusing on its interaction with biological targets. Preclinical data suggest that certain derivatives may exhibit potent activity against disease-relevant pathways without significant off-target effects. These findings are encouraging and warrant further investigation into its therapeutic potential.

The compound's structural motif also finds relevance beyond pharmaceutical applications. In materials science, for instance, derivatives of N-(3-ethynylphenyl)oxane-4-carboxamide have been explored as components in advanced polymers and coatings due to their ability to impart unique properties such as thermal stability and mechanical strength.

The future direction of research on N-(3-ethynylphenyl)oxane-4-carboxamide is likely to be driven by advancements in computational chemistry and high-throughput screening technologies. These tools will enable researchers to rapidly identify promising derivatives and optimize their properties for specific applications. Additionally, collaborations between academia and industry are expected to accelerate the translation of laboratory findings into clinical candidates.

In conclusion, N-(3-ethynylphenyl)oxane-4-carboxamide strong>(CAS No. 1292255-26-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure, synthetic accessibility, and favorable physicochemical properties make it a valuable asset for researchers seeking innovative solutions to complex challenges. As our understanding of its biological activities continues to evolve, so too will its applications across multiple disciplines.